Cas no 1020719-32-7 (3-CYANOPYRIDINE-2,4,5,6-D4)

• Product Name: 3-CYANOPYRIDINE-2,4,5,6-D4
• CAS No: 1020719-32-7
• MF: C₆H₄N₂
• MW: 108.134007453918
• CID: 824076
• Update Time: 2025-04-19

3-CYANOPYRIDINE-2,4,5,6-D4 Chemical and Physical Properties

Names and Identifiers

• 3-CYANOPYRIDINE-2,4,5,6-D4
• Nicotinonitrile-d4
• 3-Pyridine-2,4,5,6-d4-carbonitrile

• Inchi： 1S/C6H4N2/c7-4-6-2-1-3-8-5-6/h1-3,5H/i1D,2D,3D,5D
• InChI Key： GZPHSAQLYPIAIN-RZIJKAHPSA-N
• SMILES： C1(C#N)C([2H])=C([2H])C(=NC=1[2H])[2H]

Computed Properties

• Exact Mass: 108.062555g/mol
• Monoisotopic Mass: 108.062555g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 108.13g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 36.7Ų